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Compound of Interest

Compound Name: (S)-(-)-2-Bromopropionic acid

cat. No.: B016716

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical
properties of (S)-(-)-2-Bromopropionic acid, a chiral building block significant in organic
synthesis and pharmaceutical development.[1] Its utility in creating enantiomerically pure
compounds makes it a valuable component in the synthesis of various biologically active
molecules, including antimitotic tripeptides with potential as antitumor agents.[1][2]

Physicochemical Properties

The key quantitative properties of (S)-(-)-2-Bromopropionic acid are summarized in the table
below for easy reference and comparison.
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Property

Value

Molecular Weight

152.97 g/mol [2][3][4][5]

Molecular Formula

C3HsBroz[2][3][4][5]

CAS Number 32644-15-8[4]

Density 1.696 g/mL at 20 °C[5][6]

Melting Point -35 °C[1][6]

Boiling Point 78 °C at 4 mmHg]6]

Appearance Slightly Yellow Clear Liquid[4] or Colorless, red
or green clear liquid[1]

Purity > 98%[1]

Refractive Index n20/D 1.470

Optical Rotation

[0]20/D -25°, neat

Molecular Structure

The molecular structure of (S)-(-)-2-Bromopropionic acid is illustrated below. The
stereochemistry at the second carbon is of the (S) configuration.

Caption: Chemical structure of (S)-(-)-2-Bromopropionic acid.

Determination of Molecular Weight

The molecular weight of a compound such as (S)-(-)-2-Bromopropionic acid is a fundamental
property calculated from its molecular formula and the atomic weights of its constituent
elements. It is not determined through experimental protocols involving signaling pathways.

The workflow for determining the molecular weight is as follows:

« ldentify the Molecular Formula: The molecular formula for (S)-(-)-2-Bromopropionic acid is
CsHsBrO2.[2][3][4][5]

» Determine the Atomic Weights: The standard atomic weights of the constituent elements are:
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[e]

Carbon (C): ~12.011 amu

o

Hydrogen (H): ~1.008 amu

[¢]

Bromine (Br): ~79.904 amu

[¢]

Oxygen (O): ~15.999 amu

o Calculate the Molecular Weight: The molecular weight is the sum of the atomic weights of all
atoms in the molecule:

o (3*12.011) + (5 * 1.008) + (1 * 79.904) + (2 * 15.999) = 152.97 g/mol

The process is a straightforward calculation based on the established chemical formula.

[Identlfy(l\égll_?:Burlgrz;:ormula '—>| Determ(lgeﬁtoBrTu(:)\)IVelghts '—>| Sum Atomic Weights ofAIIAtoms©

Click to download full resolution via product page

Caption: Workflow for calculating molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: (S)-(-)-2-Bromopropionic Acid].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016716#s-2-bromopropionic-acid-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4465047.htm
https://www.benchchem.com/product/b016716#s-2-bromopropionic-acid-molecular-weight
https://www.benchchem.com/product/b016716#s-2-bromopropionic-acid-molecular-weight
https://www.benchchem.com/product/b016716#s-2-bromopropionic-acid-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b016716?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

